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Compound of Interest

Compound Name: 2-Methylpropanoate

Cat. No.: B1197409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-methylpropanoate
esters, specifically methyl 2-methylpropanoate and isobutyl 2-methylpropanoate, as solvents

in organic reactions. This document includes detailed physical and chemical properties,

solubility data, and a representative experimental protocol, designed to assist researchers in

leveraging these versatile solvents in their synthetic endeavors.

Introduction
2-Methylpropanoate esters, such as methyl 2-methylpropanoate and isobutyl 2-
methylpropanoate, are increasingly recognized for their utility as organic solvents.[1][2][3]

With favorable physical properties, including moderate boiling points and low water solubility,

they present viable alternatives to more traditional aprotic solvents. Their ester functionality,

while generally stable, imparts a unique reactivity profile that must be considered in reaction

design. These solvents are particularly useful in the coatings and paint industries and have

applications as intermediates in the synthesis of more complex molecules, including

pharmaceuticals.[1][3][4]
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A summary of the key physical and chemical properties of methyl 2-methylpropanoate and

isobutyl 2-methylpropanoate is presented in Table 1. This data is essential for reaction setup,

solvent removal, and safety considerations.

Table 1: Physical and Chemical Properties of 2-Methylpropanoate Solvents

Property
Methyl 2-
Methylpropanoate

Isobutyl 2-
Methylpropanoate

CAS Number 547-63-7 97-85-8

Molecular Formula C₅H₁₀O₂ C₈H₁₆O₂

Molecular Weight 102.13 g/mol 144.21 g/mol

Appearance Colorless liquid
Colorless liquid with a fruity

odor[5]

Boiling Point 99-100 °C 148.6 °C[6]

Melting Point -85 °C -80.6 °C[7]

Density 0.895 g/cm³ 0.852 g/cm³ @ 25 °C

Flash Point 9 °C 37 °C[7]

Water Solubility Slightly soluble Insoluble[5]

Solubility in Organic Solvents
Miscible with common organic

solvents

Soluble in alcohol and

ethers[8]

Solubility Characteristics
The solubility of various organic compounds in 2-methylpropanoate esters is a critical factor in

their application as reaction solvents. Generally, these esters are effective at dissolving a range

of nonpolar to moderately polar organic molecules.

Table 2: Solubility of Organic Compounds in 2-Methylpropanoate Solvents
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Compound Class Solubility Notes

Hydrocarbons (alkanes,

alkenes, arenes)
High

"Like dissolves like" principle

suggests good solubility for

nonpolar compounds.

Alkyl Halides High
Suitable for reactions involving

alkyl halides as substrates.

Alcohols
Miscible (for short-chain

alcohols)

Good solubility for common

alcohol reactants.

Ketones and Aldehydes High
Effective solvents for reactions

involving carbonyl compounds.

Carboxylic Acids Moderate to High
Can be used as solvents for

esterification reactions.

Amines Moderate
Solubility may vary depending

on the amine structure.

Organometallic Reagents (e.g.,

Grignard)
Reactive

Ester functionality reacts with

strong nucleophiles like

Grignard reagents.[9][10][11]

[12][13] Use as a solvent is

generally not advisable for

these reactions.

Palladium Catalysts and

Ligands
Variable

Solubility of common cross-

coupling catalysts should be

experimentally verified.

Inorganic Salts Low
Generally poor solvents for

inorganic salts.

Experimental Protocols
The following is a representative protocol for a Fischer esterification reaction. In this example,

isobutyl 2-methylpropanoate can be considered as a co-solvent or, in the synthesis of a

different ester, as the primary solvent due to its relatively high boiling point and stability under

acidic conditions.
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Protocol: Fischer Esterification of Acetic Acid with
Benzyl Alcohol
This protocol describes the synthesis of benzyl acetate, a common fragrance ingredient.

Materials:

Acetic acid (1 equivalent)

Benzyl alcohol (1.2 equivalents)

Sulfuric acid (catalytic amount, e.g., 1-2 mol%)

Isobutyl 2-methylpropanoate (as solvent)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Heating mantle with stirrer

Separatory funnel

Rotary evaporator

Procedure:

To a clean, dry round-bottom flask equipped with a magnetic stir bar, add acetic acid, benzyl

alcohol, and isobutyl 2-methylpropanoate.

Slowly add the catalytic amount of concentrated sulfuric acid to the stirring mixture.

Attach a reflux condenser and heat the mixture to reflux (approximately 120-130 °C).
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Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC). The reaction is typically complete within 2-4 hours.

Once the reaction is complete, allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel.

Carefully wash the organic layer with saturated sodium bicarbonate solution to neutralize the

acidic catalyst. Be cautious of CO₂ evolution.

Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude benzyl acetate can be purified by fractional distillation under reduced pressure.

Visualized Workflows and Mechanisms
The following diagrams, generated using Graphviz, illustrate key decision-making processes

and reaction mechanisms relevant to the use of 2-methylpropanoate solvents.
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Caption: Solvent selection workflow for organic synthesis.
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Caption: General mechanism of Fischer Esterification.

Safety and Handling
2-Methylpropanoate esters are flammable liquids and should be handled with appropriate

safety precautions.[7] Always work in a well-ventilated fume hood and wear personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat. Keep away from ignition

sources. Consult the Safety Data Sheet (SDS) for detailed safety information before use.

Conclusion
Methyl 2-methylpropanoate and isobutyl 2-methylpropanoate are valuable solvents for a

range of organic reactions, particularly when moderate polarity and a specific boiling point

range are desired. Their utility as non-reactive solvents in reactions like Fischer esterifications,

and as intermediates in pharmaceutical synthesis, underscores their importance in modern

organic chemistry.[3][4][14][15] Careful consideration of their reactivity, particularly with strong

nucleophiles, is essential for successful application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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